3-(4-Bromophenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-bromophenyl)-5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C20H20BrN3O3S/c1-14-2-8-18(9-3-14)28(25,26)24-12-10-16(11-13-24)20-22-19(23-27-20)15-4-6-17(21)7-5-15/h2-9,16H,10-13H2,1H3
• InChI Key: YRVYVLJKGHSOCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC(=NO3)C4=CC=C(C=C4)Br
• Molecular Formula: C20H20BrN3O3S
• Molecular Weight: 462.4 g/mol

Description

3-(4-Bromophenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Characterization

3-(4-Bromophenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole and its derivatives have been synthesized and characterized in various studies. A convenient synthesis of 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol was achieved by reacting 2-(4-bromobenzyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole with different aliphatic/aromatic primary amines. The synthesized compounds were characterized using NMR, IR, and Mass spectroscopy (Kaneria et al., 2016).

Antimicrobial Activities

These compounds have demonstrated significant antimicrobial activities. For instance, the novel 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol derivatives were screened for their antimicrobial activity against various strains of bacteria and fungi, showing promising results (Kaneria et al., 2016). Similarly, a series of new 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides were synthesized and screened against butyrylcholinesterase (BChE) enzyme, showing potential biological activities (Khalid et al., 2016).

Anticancer Evaluation

The compound 5-(4-bromobenzyl)-4-(4-(5-phenyl-1,3,4-oxadiazole-2-yl)phenyl)-2,4-dihydro-3H-1,2,4-triazole-3-one and its derivatives were synthesized and evaluated for their anticancer activities. Particularly, these compounds were found to be low effective on different bacterial species and had high antileishmanial activity. Control studies in experimental animal models are recommended for further evaluation of these compounds as drug candidates (Ustabaş et al., 2020). Additionally, a series of novel anthranilic diamide derivatives containing 1,2,4-oxadiazole were designed and synthesized, showing high insecticidal activities against Plutella xylostella and potential as leading compounds for further structural optimization (Liu et al., 2017).